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Compound of Interest

5-(2-Bromoethoxy)-2,3-dihydro-
Compound Name:
1,4-benzodioxine

Cat. No.: B158300

An In-depth Technical Guide to 5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine: Safety,
Handling, and Synthetic Precursor Applications

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides comprehensive safety information, handling protocols, and an
overview of the role of 5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine as a chemical
intermediate in research and drug development.

Chemical and Physical Properties

5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine is a substituted aromatic ether. Its physical
and chemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b158300?utm_src=pdf-interest
https://www.benchchem.com/product/b158300?utm_src=pdf-body
https://www.benchchem.com/product/b158300?utm_src=pdf-body
https://www.benchchem.com/product/b158300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 1710-62-9 [1112]
Molecular Formula C10H11BrO3 [2][3]
Molecular Weight 259.1 g/mol [2][4]
Melting Point 85°C [2]
Boiling Point 325.1 £ 42.0 °C (Predicted) [2]
Density 1.506 + 0.06 g/cm3 (Predicted) [2]

Safety and Handling

This compound is classified as an irritant and requires careful handling to avoid exposure.[2]

Hazard Identification and Precautionary Statements
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Hazard Statement

GHS Classification

Precautionary Measures

H315: Causes skin irritation

Skin corrosion/irritation

P264: Wash face, hands and
any exposed skin thoroughly
after handling.[5] P280: Wear
protective gloves/protective
clothing/eye protection/face

protection.[6]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2]

H335: May cause respiratory
irritation

Specific target organ toxicity,

single exposure

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[2] P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable

for breathing.[6]

Emergency Procedures
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is

Inhalation - . :

difficult, seek medical attention.[5]

Wash the affected area immediately with plenty
Skin Contact of soap and water. If skin irritation persists, seek

medical advice.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o ] ]

do so. Continue rinsing and seek immediate

medical attention.[5]

Do NOT induce vomiting. Call a poison control
Ingestion center or doctor immediately for treatment

advice.[5]

Storage and Disposal

The compound should be stored in a locked, well-ventilated area in a tightly closed container.
[5] Disposal should be in accordance with local, state, and federal regulations, typically through
an approved waste disposal plant.[6]

Fire and Spill Management

For firefighting, use carbon dioxide (CO2) or powder extinguishers.[5] Firefighters should wear
self-contained breathing apparatus.[5] In the event of a spill, use inert absorbent material for
containment and clean-up.[5] Ensure adequate ventilation during the clean-up process.[5]

Role in Synthetic Chemistry

While specific experimental protocols for 5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine
are not extensively detailed in the literature, its structural motif is common in medicinal
chemistry. The 2,3-dihydro-1,4-benzodioxine core is a key pharmacophore in various
biologically active compounds, including inhibitors of Poly(ADP-ribose)polymerase 1 (PARP1),
an important target in cancer therapy.[7]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/ja/sds/sigma/b8791?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC429370050&productDescription=1+4-BENZODIOXAN-5-AMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b158300?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8142146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

General Synthetic Workflow

The synthesis of derivatives of 2,3-dihydro-1,4-benzodioxine often involves the reaction of a
catechol (1,2-dihydroxybenzene) with a suitable dielectrophile. A generalized workflow for the
synthesis of related structures is presented below.

General Synthetic Workflow for Benzodioxane Derivatives

Starting Material Reagent Reaction Conditions
(e.g., Substituted Catechol) (e.g., 1,2-Dibromoethane) (e.g., K2C0O3, DMF, Reflux)

Cyclization Reaction

Purification
(e.g., Chromatography)

Characterization
(e.g., NMR, MS)

Final Product
(Substituted Benzodioxane)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,3-dihydro-1,4-benzodioxane derivatives.

Conceptual Role in Drug Development

Derivatives of 2,3-dihydro-1,4-benzodioxine have been investigated as PARP1 inhibitors.[7]
PARPL1 is a key enzyme in the base excision repair (BER) pathway for single-strand DNA
breaks. Inhibiting PARP1 in cancer cells, particularly those with existing DNA repair defects
(like BRCA mutations), can lead to cell death.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b158300?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC8142146/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Conceptual Pathway: PARP1 Inhibition in DNA Repair
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'
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Caption: The role of PARP1 inhibitors in disrupting DNA repair in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling of 5-(2-Bromoethoxy)-2,3-dihydro-
1,4-benzodioxine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158300#safety-and-handling-of-5-2-bromoethoxy-2-
3-dihydro-1-4-benzodioxine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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